Cas no 5691-19-0 (trans-2-aminocyclohexanecarboxylic acid)

• Product Name: trans-2-aminocyclohexanecarboxylic acid
• CAS No: 5691-19-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 367608
• PubChem ID: 2724640
• Update Time: 2025-05-20

trans-2-aminocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-amino-, (1R,2R)-rel-
• Trans-2-Amino-1-Cyclohexanecarboxylic acid
• TRANS-2-AMINOCYCLOHEXANECARBOXYLIC ACID
• trans-Hexahydroanthranilic acid
• trans-2-Aminocyclohexane-1-carboxylic acid
• 5691-19-0
• A900865
• (1R,2R)-2-aminocyclohexane-1-carboxylic acid
• trans-2-amino-1-cyclohexylcarboxylic acid
• rac-trans-2-aminocyclohexanecarboxylic acid
• AKOS015854134
• 2-Aminocyclohexanecarboxylic acid #
• 2-NCHCA
• Cyclohexanecarboxylic acid, 2-amino-, trans-
• (+/-)-trans-2-aminocyclohexane carboxylic acid
• CS-0139613
• trans-2-Amino-cyclohexanecarboxylic acid
• Trans-2-amino-1-cyclohexane carboxylic acid
• trans-2-amino-1-cyclohexane-carboxylic acid
• AS-64983
• TRANS-2-AMINO-1-CYCLOHEXANECARBOXYLICACID
• (1R,2R)-2-Aminocyclohexanecarboxylic Acid
• SCHEMBL48335
• EN300-150527
• MFCD08276263
• 26685-83-6
• Cyclohexanecarboxylic acid, 2-amino-, (1R,2R)-rel-
• J-016513
• Cyclohexanecarboxylic acid, 2-amino-, (1R,2R)-
• trans-2-Aminocyclohexanecarboxylic acid, >=97.0%
• trans-2-amino-cyclohexane carboxylic acid
• DB-003001
• A1688
• DB-002946
• trans-2-aminocyclohexanecarboxylic acid

• MDL： MFCD00145418
• Inchi： 1S/C7H13NO2/c8-6-4-2-1-3-5(6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m1/s1
• InChI Key： USQHEVWOPJDAAX-PHDIDXHHSA-N
• SMILES： OC([C@@H]1CCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White needle powder
• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: ~255 °C (dec.)
• Boiling Point: 280.0±33.0 ºC (760 Torr),
• Flash Point: 123.1±25.4 ºC,
• Refractive Index: 1.4150 (estimate)
• Solubility: Dissolution (67 g/l) (25 º C),
• PSA: 63.32000
• LogP: 1.28880
• Solubility: dissolve in water

trans-2-aminocyclohexanecarboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-2-aminocyclohexanecarboxylic acid

Trans-2-Aminocyclohexanecarboxylic Acid: A Comprehensive Overview

Trans-2-Aminocyclohexanecarboxylic Acid (CAS No. 5691-19-0) is a significant compound in the field of organic chemistry, particularly in the study of amino acids and their derivatives. This compound, also known as trans-ACCA (trans-Aminocyclohexanecarboxylic Acid), has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the latest research findings, chemical characteristics, and potential uses of this intriguing molecule.

The chemical structure of trans-2-Aminocyclohexanecarboxylic Acid consists of a cyclohexane ring with an amino group (-NH₂) attached at the 2-position and a carboxylic acid group (-COOH) at the trans configuration. This arrangement imparts distinct physical and chemical properties, making it a subject of interest in both academic and industrial settings. Recent studies have highlighted its role in biochemistry, particularly in understanding the relationship between molecular structure and biological activity.

One of the most notable advancements in the study of trans-ACCA involves its application in drug discovery. Researchers have explored its potential as a building block for developing novel pharmaceutical agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of trans-ACCA exhibit promising anti-inflammatory properties, suggesting their potential use in treating chronic inflammatory diseases. This research underscores the importance of understanding the stereochemical properties of such compounds, as they play a crucial role in determining bioavailability and efficacy.

Another area where trans-2-Aminocyclohexanecarboxylic Acid has shown promise is in materials science. Its unique cyclohexane backbone has been utilized in the synthesis of advanced polymers and materials with tailored mechanical properties. A recent investigation by scientists at the University of California revealed that incorporating trans-ACCA into polymer matrices significantly enhances their thermal stability and mechanical strength. These findings open new avenues for its application in high-performance materials used in aerospace and automotive industries.

In addition to its practical applications, trans-ACCA has also been a focal point in fundamental research on stereochemistry and molecular interactions. A groundbreaking study published in *Nature Chemistry* explored the stereochemical outcomes of various synthetic pathways leading to trans-ACCA, providing valuable insights into controlling stereochemistry during organic synthesis. This research not only advances our understanding of molecular architecture but also paves the way for more efficient synthetic strategies.

From an environmental perspective, recent studies have examined the biodegradability and ecological impact of trans-ACCA. Findings from a collaborative project between European research institutions indicate that this compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to assess its long-term environmental impact and develop sustainable methods for its production and disposal.

In conclusion, trans-2-Aminocyclohexanecarboxylic Acid (CAS No. 5691-19-0) stands as a testament to the intricate relationship between molecular structure and functionality. Its diverse applications across pharmaceuticals, materials science, and fundamental chemistry highlight its significance as a versatile compound. As ongoing research continues to unravel its potential, trans-ACCA is poised to play an increasingly important role in advancing scientific innovation.